Cas no 129344-77-0 (2-O-beta-D-Glucopyranoside-Cucurbitacin D)

• Product Name: 2-O-beta-D-Glucopyranoside-Cucurbitacin D
• CAS No: 129344-77-0
• MF: C₃₆H₅₆O₁₂
• MW: 680.822652816772
• CID: 2001524
• Update Time: 2025-04-21

2-O-beta-D-Glucopyranoside-Cucurbitacin D Chemical and Physical Properties

Names and Identifiers

• 2-O-beta-D-Glucopyranoside-Cucurbitacin D

• Inchi： 1S/C36H56O12/c1-31(2,45)12-11-23(39)36(8,46)28-19(38)14-33(5)22-10-9-17-18(35(22,7)24(40)15-34(28,33)6)13-20(29(44)32(17,3)4)47-30-27(43)26(42)25(41)21(16-37)48-30/h9,11-12,18-22,25-30,37-38,41-46H,10,13-16H2,1-8H3
• InChI Key： KHZCBNXYSLTLON-UHFFFAOYSA-N
• SMILES： CC(C=CC(C(C1C2(C(C3C(C(C2)=O)(C)C2CC(C(C(C2=CC3)(C)C)O)OC2C(O)C(O)C(O)C(CO)O2)(C)CC1O)C)(O)C)=O)(O)C

Computed Properties

• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 48
• XLogP3: -0.0279999999999997

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cucurbitacin glycosides